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Compound of Interest

Compound Name: Methyl 2-iodoisonicotinate

Cat. No.: B144240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Methyl 2-
iodoisonicotinate as a key building block in the synthesis of novel agrochemicals. The focus

is on leveraging palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and

Sonogashira couplings, to generate a diverse range of pyridine-based compounds with

potential herbicidal, fungicidal, and insecticidal activities.

Introduction
Pyridine-containing compounds are a cornerstone of the agrochemical industry, featuring in a

wide array of commercially successful herbicides, fungicides, and insecticides. The pyridine

ring's unique electronic properties and ability to act as a scaffold for diverse functionalization

make it a privileged structure in the design of new active ingredients. Methyl 2-
iodoisonicotinate is a versatile and readily available starting material for the synthesis of such

compounds. The presence of an iodine atom at the 2-position and a methyl ester at the 4-

position allows for selective and efficient modification of the pyridine core.

The primary synthetic strategies discussed herein involve the Suzuki-Miyaura and Sonogashira

cross-coupling reactions. These palladium-catalyzed methods are renowned for their mild

reaction conditions, broad substrate scope, and high functional group tolerance, making them

ideal for the complex molecules often encountered in agrochemical research.[1][2]
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Key Synthetic Applications and Protocols
The application of Methyl 2-iodoisonicotinate in agrochemical synthesis is centered on its

ability to undergo C-C bond formation at the 2-position of the pyridine ring. This allows for the

introduction of various aryl, heteroaryl, and alkynyl moieties, which are crucial for modulating

the biological activity of the resulting molecules.

Synthesis of Aryl- and Heteroaryl-Substituted
Isonicotinates via Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for the formation of biaryl and heteroaryl-

aryl bonds.[2] In the context of agrochemical synthesis, this reaction can be used to couple

Methyl 2-iodoisonicotinate with a wide range of aryl and heteroaryl boronic acids or their

esters. The resulting 2-substituted isonicotinate derivatives can exhibit potent herbicidal or

fungicidal properties.

Logical Workflow for Suzuki-Miyaura Coupling:

Methyl 2-iodoisonicotinate +
Aryl/Heteroaryl Boronic Acid

Suzuki-Miyaura Coupling
(Pd Catalyst, Base, Solvent) 2-Aryl/Heteroaryl Isonicotinate Derivative Work-up and Purification Characterization and

Biological Screening

Methyl 2-iodoisonicotinate +
Terminal Alkyne

Sonogashira Coupling
(Pd/Cu Catalyst, Base, Solvent) 2-Alkynyl Isonicotinate Derivative Work-up and Purification Characterization and

Further Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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